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Compound of Interest

Compound Name: 3-Fluoropyruvic acid

CAS No.: 433-48-7

Cat. No.: B1208956

Get Quote

As a Senior Application Scientist, I approach the deployment of metabolic inhibitors not merely

as a procedural task, but as an exercise in mechanistic precision. 3-Fluoropyruvate (3-FP)

represents a highly targeted tool for metabolic reprogramming, specifically engineered to

exploit the structural vulnerabilities of central carbon metabolism enzymes.

This whitepaper provides an authoritative, in-depth analysis of 3-FP, bridging its fundamental

chemical properties with field-proven experimental protocols and critical safety handling

guidelines.

Chemical Identity & Physical Properties
3-Fluoropyruvate is a fluorinated structural analog of pyruvic acid. The substitution of a

hydrogen atom with highly electronegative fluorine alters the molecule's electron density,

allowing it to bind to target enzymes without undergoing the subsequent catalytic steps

required for natural substrate processing[1]. It is most commonly supplied and utilized in its

sodium salt monohydrate form to enhance aqueous solubility for biological assays[2].

Table 1: Quantitative Chemical and Physical Data
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Property Value Source

Chemical Name
3-Fluoropyruvic acid (or

Sodium salt monohydrate)
[1]

CAS Number
433-48-7 (Acid) / 238754-68-2

(Sodium Salt Monohydrate)
[2],[1]

Molecular Formula

C₃H₃FO₃ (Acid) /

C₃H₂FO₃·Na·H₂O (Sodium

Salt)

[1],[3]

Molecular Weight
106.05 g/mol (Acid) / 128.03

g/mol (Anhydrous Sodium Salt)
[1],[3]

Melting Point 145 °C (Sodium Salt) [3]

Boiling Point 174.9 °C at 760 mmHg [3]

Mechanism of Action: The Causality of Metabolic
Arrest
To effectively utilize 3-FP in drug development or metabolic research, one must understand the

causality behind its inhibitory effects. 3-FP acts as a competitive inhibitor of the Pyruvate

Dehydrogenase Complex (PDC)—specifically targeting the PDHA1 subunit[4].

In cellular environments, 3-FP can be introduced directly or generated intracellularly. When

cells are treated with the pro-inhibitor 3-fluoro-2-hydroxypropanoic acid, it enters via

monocarboxylate transporters (MCTs) and is oxidized by Lactate Dehydrogenase (LDH) into

the active 3-FP[5]. Once active, 3-FP competes with native pyruvate for the PDHA1 active site.

Because the carbon-fluorine bond resists the standard decarboxylation required to form acetyl-

CoA, the enzyme complex is stalled[4]. This blockade causes a downstream depletion of

mitochondrial citrate and a subsequent collapse in histone acetylation and lipogenesis—a

mechanism heavily exploited in prostate cancer suppression models[4].
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Fig 1: Mechanism of metabolic inhibition by 3-Fluoropyruvate via LDH and PDH pathways.

Safety Data Sheet (SDS) & Hazard Profile
Despite its utility in controlled in vivo models (where doses like 80 mg/kg show minimal

systemic toxicity[6]), raw 3-FP is a hazardous chemical requiring strict laboratory safety
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protocols. The presence of the fluorine atom increases the molecule's reactivity and potential

for causing severe irritation upon direct contact[2].

Table 2: GHS Hazard Classification and Handling Data

Hazard Category GHS Code Hazard Statement Source

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[2]

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
[2]

Critical Handling and Storage Protocols
Personal Protective Equipment (PPE): Mandatory use of chemical-resistant gloves, safety

goggles, and a laboratory coat. Respiratory protection is required if aerosolization is possible

(Precautionary Statement P280)[2].

Engineering Controls: All weighing and reconstitution must be performed within a certified

Class II biological safety cabinet or chemical fume hood (P271)[2].

Thermal Decomposition Hazards: In the event of a fire, 3-FP decomposes to release highly

toxic Hydrogen Fluoride (HF) gas, alongside carbon and sodium oxides. Firefighting requires

self-contained breathing apparatus (SCBA)[2].

Storage: Store the lyophilized powder at -20°C in a desiccated environment to prevent

hydrolytic degradation[3].

Experimental Methodologies: Self-Validating
Protocols
When testing competitive inhibitors like 3-FP, a single end-point assay is vulnerable to

confounding factors such as off-target protein denaturation or buffer artifacts. To ensure

scientific integrity, every protocol must be a self-validating system. Our in vitro protocol
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mandates a reversibility step: by titrating excess natural pyruvate into the 3-FP-inhibited lysate,

the restoration of PDH activity mathematically confirms that the inhibition is strictly competitive

and target-specific[4].

In Vitro PDH Inhibition & Self-Validation Assay
Step 1: Cell Lysis and Preparation

Harvest target cells (e.g., 22Rv1 prostate cancer cells) and wash twice with ice-cold PBS[4].

Lyse cells using RIPA buffer formulated with 1x PBS, 1% NP-40, 0.5% sodium deoxycholate,

0.1% SDS, and a broad-spectrum protease inhibitor cocktail[4].

Centrifuge at 14,000 x g for 15 minutes at 4°C to clear cellular debris. Collect the

supernatant.

Step 2: INT-Coupled PDH Activity Assay

Prepare the reaction mixture: 50 mM potassium phosphate buffer (pH 7.8), 4 µM rotenone,

6.5 µM phenazine methasulfate, 0.1 mM coenzyme A, 0.6 mM INT, 1 mM MgCl₂, 2.5 mM

NAD⁺, and 5 mM natural pyruvate[7].

Aliquot the cell lysate (approx. 20 µg of protein) into a 96-well microplate.

Introduce 3-FP at varying concentrations (1 µM to 5 mM) to the test wells and incubate at

25°C for 10 minutes[7].

Initiate the reaction and record the absorbance continuously at 500 nm for 15 minutes using

a microplate reader. Calculate the change in slope/minute to determine baseline inhibition[7].

Step 3: Self-Validation (Reversibility)

To the wells exhibiting >80% inhibition, spike the reaction buffer with increasing, dose-

dependent concentrations of natural sodium pyruvate (e.g., 10 mM, 25 mM, 50 mM)[4].

Monitor the recovery of absorbance at 500 nm. A dose-dependent restoration of PDH activity

confirms that 3-FP is acting purely as a competitive inhibitor at the PDHA1 active site, ruling

out irreversible enzyme degradation[4].
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Fig 2: Self-validating in vitro workflow for assessing 3-FP competitive inhibition of PDH.

In Vivo Administration Protocol for Tumor Suppression
Formulation: Dissolve 3-Fluoropyruvic acid sodium salt monohydrate in sterile, endotoxin-

free PBS immediately prior to use to prevent aqueous degradation[6].

Dosing Regimen: Administer 3-FP via intraperitoneal (i.p.) injection at a strictly controlled

dose of 80 mg/kg body weight every 3 days[6].

Monitoring: This specific dosage has been empirically validated to inhibit PDC activity in both

the nucleus and cytosol of prostate tumor cells, significantly decreasing tumor invasiveness

and Ki-67 staining, without inducing severe systemic toxicity or significant body weight loss

in murine models[8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8760803/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8760803/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8760803/
https://escholarship.org/content/qt9p2897f2/qt9p2897f2_noSplash_7336e7e5f9582587b3b668edce436625.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5810912/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5810912/
https://www.benchchem.com/product/b1208956/docs#3-fluoropyruvate-comprehensive-technical-guide-and-safety-data-sheet-sds
https://www.benchchem.com/product/b1208956/docs#3-fluoropyruvate-comprehensive-technical-guide-and-safety-data-sheet-sds
https://www.benchchem.com/product/b1208956/docs#3-fluoropyruvate-comprehensive-technical-guide-and-safety-data-sheet-sds
https://www.benchchem.com/product/b1208956/docs#3-fluoropyruvate-comprehensive-technical-guide-and-safety-data-sheet-sds
https://www.benchchem.com/product/b1208956?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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